(1R)-1-(4-tert-butylphenyl)ethan-1-ol

• IUPAC Name: (1R)-1-(4-tert-butylphenyl)ethanol
• InChI: InChI=1S/C12H18O/c1-9(13)10-5-7-11(8-6-10)12(2,3)4/h5-9,13H,1-4H3/t9-/m1/s1
• InChI Key: KEJQAXFZHFUFBI-SECBINFHSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(C)(C)C)O
• Isomeric SMILES: C[C@H](C1=CC=C(C=C1)C(C)(C)C)O
• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol

Description

(1R)-1-(4-tert-butylphenyl)ethan-1-ol, commonly known as tert-butyl alcohol, is an organic compound with a molecular formula of C8H18O. It is a colorless and flammable liquid with a strong odor. Tert-butyl alcohol is a versatile chemical that has a wide range of applications in the chemical and pharmaceutical industries. It is used as a solvent, a fuel additive, and a reagent in the synthesis of other compounds. In addition, it is also used in the production of pharmaceuticals, fragrances, and food additives.

Scientific Research Applications

Catalytic Reactions

• Monomeric copper(I) complexes have been utilized to catalyze the addition of N−H and O−H bonds of amines and alcohols to electron-deficient olefins, with aromatic and alkyl substituents, including compounds like (1R)-1-(4-tert-butylphenyl)ethan-1-ol, being incorporated into the nucleophile. This process is significant in the field of organometallic chemistry for the synthesis of various organic compounds (Munro-Leighton et al., 2007).

Antioxidant Research

• Investigations into the thermodynamic and kinetic properties of antioxidants have included studies on bisphenol compounds structurally related to this compound. These studies provide insights into the effectiveness of such compounds in inhibiting oxidation processes, which is crucial in materials science and pharmacology (Lucarini et al., 2001).

Synthesis of Chiral Compounds

• This compound and its derivatives have been used as chiral auxiliaries in the synthesis of α-hydroxy acids, showcasing their importance in asymmetric synthesis which is a key area in the production of pharmaceuticals and fine chemicals (Basavaiah & Krishna, 1995).

Studies on Reaction Mechanisms

• Research involving this compound has contributed to understanding the mechanisms of various chemical reactions, including cycloaddition and addition reactions, which are fundamental in organic synthesis and materials science (Niesmann et al., 1996).

Development of Metal Complexes

• The compound has been involved in the study of metal complexes, particularly in the context of catalysis and organometallic chemistry. These complexes play a crucial role in industrial chemical processes and the development of new catalytic systems (Johns et al., 2003).